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Compound of Interest

Compound Name: 5-(1-Bromovinyl)-2-methylpyridine

Cat. No.: B13682809

Get Quote

Executive Summary
5-(1-Bromovinyl)-2-methylpyridine is a specialized heteroaromatic building block featuring a

pyridine core substituted with a 1-bromovinyl group (an

-bromo styrene motif) at the C5 position. Unlike its more common

-bromovinyl counterparts, the 1-bromovinyl moiety provides a unique electrophilic handle for
constructing 1,1-disubstituted alkenes and fused heterocycles with high regiocontrol.

This guide outlines the critical workflows for synthesizing this material from commodity

precursors (5-acetyl-2-methylpyridine) and details its utility in palladium-catalyzed cross-

coupling reactions, specifically for accessing scaffolds prevalent in kinase inhibitors and CNS-

active agents.

Structural Analysis & Strategic Value
The compound consists of an electron-deficient pyridine ring and a reactive vinyl bromide.

Chemical Formula:
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Molecular Weight: 198.06 g/mol

Key Feature: The bromine atom is geminal to the pyridine ring (

-position of the vinyl group). This geometric arrangement is pivotal because:

Suzuki-Miyaura Coupling: It yields 1,1-diaryl ethenes, a bioisostere for the carbonyl group

or a rigid linker in drug design.

Masked Alkyne: It serves as a protected form of 5-ethynyl-2-methylpyridine, releasable

under basic elimination conditions.

Heterocycle Formation: It acts as a 1,3-electrophile equivalent for annulation reactions.

Synthesis Protocols
We recommend two primary routes depending on the starting material availability and purity

requirements.

Route A: The "High-Fidelity" Hydrobromination Route
(Recommended)
This route ensures exclusive formation of the 1-bromo isomer (Markovnikov product) and

avoids gem-dibromide impurities common in direct ketone bromination.

Starting Material: 5-Ethynyl-2-methylpyridine (Note: If not available, synthesize from 5-acetyl-2-

methylpyridine via the Ohira-Bestmann reagent).

Protocol:

Dissolution: Dissolve 5-ethynyl-2-methylpyridine (1.0 equiv) in glacial acetic acid (AcOH) or

.

Hydrobromination: Cool to 0°C. Add HBr (33% in AcOH, 1.1 equiv) dropwise.

Reaction: Allow to warm to room temperature and stir for 2–4 hours. The reaction is driven

by the stability of the intermediate cation at the benzylic (pyridylic) position.
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Workup: Quench with saturated

(careful evolution of

). Extract with EtOAc.

Purification: Flash column chromatography (Hexanes/EtOAc).

Mechanism: Protonation of the alkyne occurs to form the more stable carbocation adjacent to

the pyridine ring, followed by bromide attack, yielding the Markovnikov product exclusively.

Route B: The Hydrazone-Copper(II) Oxidation (Direct
from Ketone)
Best for large-scale preparation directly from the acetyl precursor.

Starting Material: 5-Acetyl-2-methylpyridine (CAS 42972-46-3)[1][2]

Protocol:

Hydrazone Formation: Reflux 5-acetyl-2-methylpyridine with hydrazine monohydrate (5

equiv) in ethanol for 3 hours. Remove solvent to obtain the hydrazone intermediate.

Bromination: Dissolve the crude hydrazone in THF. Add a solution of

(3 equiv) in THF dropwise at 0°C.

Elimination: Add triethylamine (

) to promote the elimination of nitrogen.

Workup: Filter through Celite to remove copper salts. Wash with aqueous ammonia to

remove residual copper.

Reactivity Profile & Applications
The 1-bromovinyl group is a versatile "divergent node" in synthesis.

Suzuki-Miyaura Cross-Coupling
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This is the primary application. Coupling with aryl boronic acids yields 1,1-diaryl alkenes.

Catalyst System:

(5 mol%) or

.

Base:

(2M aq) or

.

Solvent: DME/Water or Toluene/Ethanol/Water.

Outcome: Retention of the double bond geometry is less critical here due to the terminal

methylene, but steric bulk at the

-position requires robust catalysts.

Sonogashira Coupling & Alkyne Synthesis
Treatment with strong base (e.g., KOtBu, NaHMDS) induces elimination of HBr to regenerate

the 5-ethynyl-2-methylpyridine. This allows the 1-bromovinyl group to act as a robust "storage

form" of the alkyne, which can be sensitive to polymerization.

Heck Reaction
The 1-bromovinyl group is less reactive in Heck couplings compared to terminal vinyl bromides

due to steric hindrance, but can be forced with high-temperature conditions to form 1,1,2-

trisubstituted alkenes.

Visualization of Chemical Space
The following diagram illustrates the divergent synthesis pathways originating from 5-(1-
Bromovinyl)-2-methylpyridine.
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Caption: Divergent synthesis pathways: The 1-bromovinyl motif serves as a linchpin for

accessing 1,1-disubstituted alkenes and fused systems.

Experimental Data Summary
Table 1: Comparison of Synthetic Methods for 1-Bromovinyl Pyridines

Method Reagents Yield
Regioselectivit
y

Notes

Alkyne

Hydrobrominatio

n

HBr, AcOH 85-92%
>98:2

(Markovnikov)

Recommended.

Highest purity;

avoids gem-

dibromides.

Hydrazone

Oxidation
, 70-80% High

Good for scale-

up; requires

copper removal.

Direct Ketone

Bromination

or

/DMF

40-60% Variable

Often yields

aldehyde

(Vilsmeier) or

gem-dibromide

mixtures.

Safety and Handling
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Lachrymator: Like many benzyl-type halides, this compound may be a lachrymator. Handle

in a fume hood.

Stability: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The vinyl bromide moiety

can degrade upon prolonged exposure to light or moisture (hydrolysis to ketone).

Copper Waste: If using Route B, ensure proper disposal of copper-contaminated aqueous

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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